Cas no 80150-02-3 (12-Methylbenz(a)anthracene-3,9-diol)

12-Methylbenz(a)anthracene-3,9-diol structure
80150-02-3 structure
Product name:12-Methylbenz(a)anthracene-3,9-diol
CAS No:80150-02-3
MF:C19H14O2
MW:274.313265323639
CID:985158
PubChem ID:54479

12-Methylbenz(a)anthracene-3,9-diol Chemical and Physical Properties

Names and Identifiers

    • 12-Methylbenz(a)anthracene-3,9-diol
    • 12-methylbenzo[a]anthracene-3,9-diol
    • CHEMBL112731
    • 80150-02-3
    • BENZ(a)ANTHRACENE-3,9-DIOL, 12-METHYL-
    • DTXSID40230102
    • BRN 5056931
    • 3,9-Dihydroxy-12-methylbenz(a)anthracene
    • Inchi: InChI=1S/C19H14O2/c1-11-17-6-4-16(21)10-14(17)8-13-3-2-12-9-15(20)5-7-18(12)19(11)13/h2-10,20-21H,1H3
    • InChI Key: WBTUTWXXSRRUDQ-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=CC3=C1C=CC(=C3)O)C=CC4=C2C=CC(=C4)O

Computed Properties

  • Exact Mass: 274.099379685g/mol
  • Monoisotopic Mass: 274.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 11
  • Topological Polar Surface Area: 40.5Ų
  • Surface Charge: 0
  • XLogP3: 5.3

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